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Compound of Interest

Compound Name: Leelamine Hydrochloride

Cat. No.: B3432265 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Leelamine hydrochloride is a tricyclic diterpene molecule derived from the bark of pine trees.

[1] It has garnered significant interest in cancer research as a promising therapeutic compound.

Leelamine acts as a lysosomotropic agent, accumulating in acidic organelles like lysosomes.[2]

This accumulation disrupts intracellular cholesterol transport, leading to an imbalance in

cholesterol homeostasis and the inhibition of autophagic flux.[2][3] Consequently, Leelamine
hydrochloride inhibits multiple key oncogenic signaling pathways, including PI3K/Akt, MAPK,

and STAT3, which are crucial for cancer cell survival and proliferation.[4][5]

This document provides a detailed protocol for the preparation, handling, and storage of

Leelamine Hydrochloride stock solutions for in vitro research applications.

Quantitative Data Summary
The physical and solubility properties of Leelamine Hydrochloride are summarized in the

table below for easy reference.
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Property Value Source

Molecular Weight 321.93 g/mol [1][6]

CAS Number 16496-99-4 [1][6]

Appearance
White to off-white crystalline

solid
[1][6]

Purity ≥98% [6]

Solubility (max)

      DMSO 25 mg/mL (approx. 77.66 mM) [1][6]

      Ethanol 20 mg/mL [6]

      Water up to 9 mg/mL [7]

Storage (Powder)
-20°C, sealed, away from

moisture
[1][8]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Experimental Protocol: Preparation of 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of Leelamine Hydrochloride
in DMSO.

1. Safety Precautions

Handle Leelamine Hydrochloride in accordance with the Safety Data Sheet (SDS).

Use appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and

a lab coat.

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.[8]

Avoid contact with skin and eyes.[8]
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2. Materials and Equipment

Leelamine Hydrochloride (powder form)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator or water bath capable of heating to 60°C

Personal Protective Equipment (PPE)

3. Step-by-Step Procedure

Calculation: To prepare a 10 mM stock solution, the required mass of Leelamine
Hydrochloride (MW: 321.93) is calculated as follows: Mass (mg) = Volume (mL) x

Concentration (mM) x Molecular Weight (mg/mmol) Mass (mg) = 1 mL x 10 mmol/L x 0.001

L/mL x 321.93 mg/mmol = 3.22 mg

Protocol:

Equilibration: Before opening, allow the Leelamine Hydrochloride container to warm to

room temperature to prevent moisture condensation.

Weighing: Carefully weigh 3.22 mg of Leelamine Hydrochloride powder and place it into a

sterile vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the vial containing the powder.

Dissolution: Cap the vial tightly and vortex thoroughly. Complete dissolution may require

warming and/or sonication.[1]
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Recommended Method: Warm the solution to 60°C and use a sonicator until the solid is

completely dissolved and the solution is clear.[1] Note that hygroscopic DMSO can

negatively impact solubility.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile tubes.

Storage: Store the aliquots protected from light. For short-term storage, use -20°C for up to

one month.[1] For long-term storage, -80°C is recommended for up to six months.[1]

Visualizations
Mechanism of Action

The diagram below illustrates the proposed mechanism of action for Leelamine
Hydrochloride. It accumulates in lysosomes, disrupting cholesterol transport and subsequently

inhibiting key signaling pathways that promote cancer cell survival.
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Leelamine's mechanism of action.

Experimental Workflow
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The following diagram outlines a general experimental workflow for using the prepared

Leelamine Hydrochloride stock solution in a typical cell-based assay.

General workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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